Cas no 142327-87-5 (2(1H)-Pyridinone,3-amino-5-(1-hydroxyethyl)-6-methyl-)

• Product Name: 2(1H)-Pyridinone,3-amino-5-(1-hydroxyethyl)-6-methyl-
• CAS No: 142327-87-5
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 101158
• PubChem ID: 11819416
• Update Time: 2025-04-19

2(1H)-Pyridinone,3-amino-5-(1-hydroxyethyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,3-amino-5-(1-hydroxyethyl)-6-methyl-
• 3-amino-5-(1-hydroxyethyl)-6-methylpyridin-2(1H)-one
• FT-0761617
• 142327-87-5
• SCHEMBL9682098
• 2(1H)-Pyridinone, 3-amino-5-(1-hydroxyethyl)-6-methyl- (9CI)
• 3-amino-5-(1-hydroxyethyl)-6-methyl-1H-pyridin-2-one
• DA-21012

• Inchi： 1S/C8H12N2O2/c1-4-6(5(2)11)3-7(9)8(12)10-4/h3,5,11H,9H2,1-2H3,(H,10,12)
• InChI Key： CZXGNKRHSMDSMT-UHFFFAOYSA-N
• SMILES： OC(C)C1C=C(C(NC=1C)=O)N

Computed Properties

• Exact Mass: 168.08996
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 75.35